Cas no 1040632-83-4 (3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione)

• Product Name: 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione
• CAS No: 1040632-83-4
• MF: C₂₀H₁₄ClFN₄O₂
• MW: 396.802166461945
• CID: 5383647
• Update Time: 2025-06-25

3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione

• Inchi： 1S/C20H14ClFN4O2/c21-15-7-4-8-16(22)14(15)12-25-18-17(23-9-10-24-18)19(27)26(20(25)28)11-13-5-2-1-3-6-13/h1-10H,11-12H2
• InChI Key： ODCCIZMNBUGNMV-UHFFFAOYSA-N
• SMILES： N1(CC2=C(F)C=CC=C2Cl)C2=C(N=CC=N2)C(=O)N(CC2=CC=CC=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pteridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives

Additional information on 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione

Introduction to 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione (CAS No. 1040632-83-4)

3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione (CAS No. 1040632-83-4) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pteridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The unique arrangement of functional groups in its molecular framework, including a benzyl group at the C1 position and a chloro and fluoro substituted aromatic ring at the C2 position, contributes to its distinct chemical properties and biological interactions.

The structural features of 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione make it an intriguing candidate for further exploration in drug discovery. The presence of both electron-withdrawing and electron-donating groups in its structure can influence its reactivity, solubility, and binding affinity to biological targets. This balance is critical in designing molecules that can effectively interact with enzymes or receptors while minimizing off-target effects.

In recent years, there has been growing interest in pteridine derivatives due to their roles as intermediates in various metabolic pathways and their potential as pharmacological agents. For instance, pteridines are known to be involved in processes such as DNA synthesis, amino acid metabolism, and redox regulation. The compound 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione has been studied for its potential applications in modulating these pathways, particularly in contexts where enzyme inhibition or activation is desired.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The substitution pattern at the pteridine core, combined with the aromatic ring system, suggests that it may exhibit properties akin to those of established therapeutic agents. This similarity has prompted researchers to investigate its potential as a scaffold for developing novel drugs targeting various diseases.

Recent studies have highlighted the importance of fluorine atoms in pharmaceutical compounds due to their ability to enhance metabolic stability and binding affinity. The presence of a fluoro group at the C6 position of the aromatic ring in 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione is particularly noteworthy. Fluorinated aromatic compounds are frequently employed in drug design because fluorine can influence electronic properties, lipophilicity, and pharmacokinetic profiles favorably. This feature makes the compound a promising candidate for further optimization.

The chloro substituent at the C2 position also plays a crucial role in determining the compound's behavior. Chlorine atoms can participate in various interactions with biological targets, including hydrogen bonding and hydrophobic interactions. These interactions can be fine-tuned by modifying the substitution pattern around the aromatic ring, allowing for precise control over the compound's biological activity.

From a synthetic chemistry perspective, 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione presents an interesting challenge due to its complex structure. The synthesis involves multiple steps that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic compounds like this one, making it more feasible to produce larger quantities for research purposes.

In terms of biological activity, preliminary studies suggest that 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders and metabolic diseases. The benzyl group at the C1 position could serve as a handle for further derivatization, allowing researchers to explore different biological profiles by introducing additional functional groups or modifying existing ones.

The pteridine core itself is known for its versatility in drug design due to its ability to adopt multiple conformations and interact with various biological targets. This flexibility makes it an ideal scaffold for developing molecules with tailored properties. Researchers are increasingly leveraging computational methods such as molecular docking and virtual screening to identify potential binding partners for compounds like 3-benzyl-1-[(2-chloro-6-fluorophenyl)methyl]pteridine-2,4-dione, accelerating the drug discovery process.

The development of novel therapeutic agents often involves rigorous testing across multiple models and assays to assess efficacy and safety. Given its structural complexity and promising features, 3-benzyl-1-[ ( 2 - chloro - 6 - fluorophenyl ) methyl ] pteridine - 2 , 4 - dione is being evaluated in preclinical studies to determine its potential as a lead compound for further development into clinical trials. These studies aim to provide insights into its pharmacokinetic behavior, toxicity profile, and therapeutic efficacy.

The impact of fluorine substitution on pharmacological properties cannot be overstated. Fluorinated compounds often exhibit improved bioavailability and longer half-lives compared to their non-fluorinated counterparts. This has led to widespread use of fluorine atoms in modern drug development pipelines. The presence of a fluoro group in 3-benzyl-[ ( 2 - chloro - 6 - fluorophenyl ) methyl ] pteridine - 2 , 4 - dione aligns with this trend and suggests that it may possess favorable pharmacokinetic characteristics.

In conclusion, 3 - benzyl - 1 - [ ( 2 - chloro - 6 - fluoro phen y l ) methyl ] pteridine - 2 , 4 - dione ( CAS No . 1040632 -83 -4 ) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features combined with recent advancements in synthetic chemistry and computational biology make it an attractive candidate for further exploration. As research continues，this compound is likely to play an important role in the development of new therapies targeting various diseases.